7(O)-(3-amino-2,3,6-trideoxy-2-fluorotalopyranosyl)adriamycinone
7(O)-(3-amino-2,3,6-trideoxy-2-fluorotalopyranosyl)adriamycinone
Brand Name:
Vulcanchem
CAS No.:
119288-23-2
VCID:
VC0049602
InChI:
InChI=1S/C27H28FNO11.ClH/c1-9-21(32)20(29)19(28)26(39-9)40-13-7-27(37,14(31)8-30)6-11-16(13)25(36)18-17(23(11)34)22(33)10-4-3-5-12(38-2)15(10)24(18)35;/h3-5,9,13,19-21,26,30,32,34,36-37H,6-8,29H2,1-2H3;1H/t9-,13-,19+,20-,21+,26-,27-;/m0./s1
SMILES:
CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)N)O.Cl
Molecular Formula:
C27H29ClFNO11
Molecular Weight:
598 g/mol
7(O)-(3-amino-2,3,6-trideoxy-2-fluorotalopyranosyl)adriamycinone
CAS No.: 119288-23-2
Main Products
VCID: VC0049602
Molecular Formula: C27H29ClFNO11
Molecular Weight: 598 g/mol
CAS No. | 119288-23-2 |
---|---|
Product Name | 7(O)-(3-amino-2,3,6-trideoxy-2-fluorotalopyranosyl)adriamycinone |
Molecular Formula | C27H29ClFNO11 |
Molecular Weight | 598 g/mol |
IUPAC Name | (7S,9S)-7-[(2R,3R,4R,5S,6S)-4-amino-3-fluoro-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride |
Standard InChI | InChI=1S/C27H28FNO11.ClH/c1-9-21(32)20(29)19(28)26(39-9)40-13-7-27(37,14(31)8-30)6-11-16(13)25(36)18-17(23(11)34)22(33)10-4-3-5-12(38-2)15(10)24(18)35;/h3-5,9,13,19-21,26,30,32,34,36-37H,6-8,29H2,1-2H3;1H/t9-,13-,19+,20-,21+,26-,27-;/m0./s1 |
Standard InChIKey | LVKDCZXXBAOPQZ-KFDLDNLPSA-N |
Isomeric SMILES | C[C@H]1[C@H]([C@H]([C@H]([C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)N)O.Cl |
SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)N)O.Cl |
Canonical SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)F)N)O.Cl |
Synonyms | 7(O)-(3-amino-2,3,6-trideoxy-2-fluoro-alpha-L-talopyranosyl)adriamycinone 7(O)-(3-amino-2,3,6-trideoxy-2-fluorotalopyranosyl)adriamycinone 7-ATFTA |
PubChem Compound | 3081688 |
Last Modified | Nov 11 2021 |
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